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Compound of Interest

Compound Name: 4'-Hydroxypiptocarphin A

Cat. No.: B148891

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Hydroxypiptocarphin A, with the Chemical Abstracts Service (CAS) number 103994-39-4,
is a naturally occurring sesquiterpene lactone. This class of compounds is of significant interest
to the scientific community due to their diverse and potent biological activities. This technical
guide provides a comprehensive overview of 4'-Hydroxypiptocarphin A, including its chemical
properties, putative biological activities, and potential mechanisms of action, with a focus on its
relevance for drug discovery and development. The information presented herein is
synthesized from available scientific literature and is intended to serve as a foundational
resource for researchers in the field.

Chemical and Physical Properties

4'-Hydroxypiptocarphin A is a germacranolide sesquiterpene lactone, a class of secondary
metabolites commonly found in plants of the Asteraceae family. Its chemical structure is
characterized by a ten-membered carbocyclic ring fused to a five-membered lactone ring.
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Property Value

CAS Number 103994-39-4

Molecular Formula C21H26010

Molecular Weight 438.43 g/mol

Class Sesquiterpene Lactone (Germacranolide)

Solubilit Soluble in organic solvents such as DMSO,
olubili
Y methanol, and chloroform.

Appearance Typically a white or off-white solid.

Putative Biological Activities and Mechanism of
Action

While specific extensive studies on 4'-Hydroxypiptocarphin A are limited, the biological
activities of the broader class of piptocarphin derivatives and other sesquiterpene lactones from
the Vernonia genus suggest a range of potential therapeutic effects. These compounds are
known to possess cytotoxic, anti-inflammatory, and antimicrobial properties. The primary
mechanism underlying these activities is often attributed to the presence of an a,3-unsaturated
carbonyl group in the lactone ring, which can react with nucleophilic groups in biological
macromolecules, particularly cysteine residues in proteins.

Anti-inflammatory Activity

Sesquiterpene lactones are well-documented inhibitors of the NF-kB (nuclear factor kappa-
light-chain-enhancer of activated B cells) signaling pathway. This pathway is a central regulator
of inflammation, and its inhibition can lead to a reduction in the production of pro-inflammatory
cytokines and mediators. The proposed mechanism involves the alkylation of key cysteine
residues in proteins of the NF-kB pathway, such as the IkB kinase (IKK) complex, which
prevents the degradation of IkBa and the subsequent translocation of NF-kB to the nucleus.

Cytotoxic and Anti-cancer Activity

The cytotoxic effects of sesquiterpene lactones are believed to be mediated through multiple
mechanisms, including the inhibition of key signaling pathways involved in cell proliferation and
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survival, such as the STAT3 (Signal Transducer and Activator of Transcription 3) pathway. By
inhibiting STAT3 phosphorylation and activation, these compounds can suppress the
transcription of genes that promote tumor growth, angiogenesis, and metastasis.

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of 4'-
Hydroxypiptocarphin A are not widely available in the public domain. However, based on
general procedures for similar compounds, the following methodologies can be inferred.

Isolation of 4'-Hydroxypiptocarphin A

A general workflow for the isolation of sesquiterpene lactones from a plant source, such as
Vernonia, is outlined below.
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Fig. 1: General workflow for the isolation of 4'-Hydroxypiptocarphin A.

In vitro Biological Assays

A common method to assess NF-kB inhibition is through a reporter gene assay in a suitable
cell line (e.g., HEK293T).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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